2-((6-(2-Methoxyphenyl)pyridazin-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone

Specification

• CAS No.: 893980-33-1
• Molecular Formula: C19H23N3O2S
• Molecular Weight: 357.47
• IUPAC Name: 2-[6-(2-methoxyphenyl)pyridazin-3-yl]sulfanyl-1-(4-methylpiperidin-1-yl)ethanone
• Standard InChI: InChI=1S/C19H23N3O2S/c1-14-9-11-22(12-10-14)19(23)13-25-18-8-7-16(20-21-18)15-5-3-4-6-17(15)24-2/h3-8,14H,9-13H2,1-2H3
• Standard InChI Key: DNRUZJHGWZMSPA-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)CSC2=NN=C(C=C2)C3=CC=CC=C3OC

Introduction

Synthesis

The synthesis of compounds with similar structures often involves multi-step reactions. These may include:

• Step 1: Formation of the pyridazine core.

• Step 2: Introduction of the methoxyphenyl group.

• Step 3: Incorporation of the thioether linkage.

• Step 4: Attachment of the piperidine moiety.

Techniques such as chromatography are used to monitor purity and yield.

Biological Activities

Compounds with similar structures have shown promise in various biological activities, including anticancer and antimicrobial effects. The presence of a pyridazine ring and a piperidine moiety can enhance interactions with biological targets.

Characterization Techniques

Characterization of such compounds typically involves techniques like Infrared Spectroscopy (IR), Ultraviolet-visible Spectroscopy (UV-vis), and Nuclear Magnetic Resonance (NMR) spectroscopy to identify functional groups and confirm structure.

Potential Applications

Given its structural features, 2-((6-(2-Methoxyphenyl)pyridazin-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone may have applications in medicinal chemistry, particularly in areas like cancer treatment and neurodegenerative diseases.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
2-((6-(2-Methoxyphenyl)pyridazin-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone	Not specified	Not specified	Medicinal chemistry, potentially anticancer and neurodegenerative diseases
2-((6-(3-Methoxyphenyl)-triazolo[4,3-b]pyridazin-3-yl)thio)-1-(4-phenylpiperazin-1-yl)ethanone	Complex formula	High molecular weight	Cancer, neurodegenerative diseases
2-((6-(2-Methoxyphenyl)-triazolo[4,3-b]pyridazin-3-yl)thio)acetamide	C19H16N6O2S	382.39 g/mol	Anticancer, antimicrobial

Research Findings

• Biological Activity: Compounds with pyridazine and piperidine moieties often exhibit significant biological activity, including anticancer and antimicrobial effects.

• Synthetic Challenges: The synthesis of these compounds can be complex, requiring careful optimization of reaction conditions to achieve high yields and purity.

• Future Directions: Further research is needed to fully explore the therapeutic potential of 2-((6-(2-Methoxyphenyl)pyridazin-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone and related compounds.